1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride

• IUPAC Name: 1-[3-(dimethylamino)propyl]benzimidazol-5-amine;trihydrochloride
• InChI: InChI=1S/C12H18N4.3ClH/c1-15(2)6-3-7-16-9-14-11-8-10(13)4-5-12(11)16;;;/h4-5,8-9H,3,6-7,13H2,1-2H3;3*1H
• InChI Key: LNNUXPGQPSASEI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C=NC2=C1C=CC(=C2)N.Cl.Cl.Cl
• Molecular Formula: C12H21Cl3N4
• Molecular Weight: 327.7 g/mol

Description

1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride, also known as DMPI, is a chemical compound that has been used extensively in scientific research. DMPI is a small molecule that belongs to the class of benzimidazole derivatives. It has been shown to have a range of biological activities, including the ability to inhibit the growth of cancer cells and to modulate the immune system.

Mechanism of Action

The exact mechanism of action of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride is not fully understood, but it is thought to involve the inhibition of protein kinases. Protein kinases are enzymes that regulate various cellular processes, including cell growth and division. 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has been shown to inhibit the activity of several protein kinases, including AKT and ERK, which are important for cancer cell survival and proliferation.
Biochemical and Physiological Effects
1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and immunomodulatory properties, 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has been shown to inhibit angiogenesis (the formation of new blood vessels), which is important for the growth and spread of cancer cells. 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has also been shown to have anti-inflammatory properties, which may be beneficial for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride is its relatively simple synthesis method, which makes it easily accessible for scientific research. 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has also been shown to have low toxicity in vitro and in vivo, which is important for its potential use as a therapeutic agent.
However, one limitation of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride is its poor solubility in water, which can make it difficult to use in some experiments. 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride also has a relatively short half-life in vivo, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several future directions for the study of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride. One area of interest is the development of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the combination of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride with other anti-cancer agents, which may enhance its therapeutic efficacy. Additionally, the study of the immunomodulatory properties of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride may lead to the development of new immunotherapeutic approaches for cancer and other diseases.
Conclusion
In conclusion, 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride is a small molecule that has been extensively studied for its anti-cancer and immunomodulatory properties. Its relatively simple synthesis method and low toxicity make it a promising candidate for further research and potential use as a therapeutic agent. The investigation of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride and its derivatives may lead to the development of new treatments for cancer and other diseases.

Synthesis Methods

The synthesis of 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride involves the reaction of 3-(dimethylamino)propylamine with 1H-benzo[d]imidazole-5-carboxylic acid in the presence of a coupling agent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). The resulting product is then purified by recrystallization or column chromatography to obtain 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride as a trihydrochloride salt.

Scientific Research Applications

1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has been extensively studied for its anti-cancer properties. It has been shown to inhibit the growth of a range of cancer cell lines, including breast, lung, and prostate cancer cells. 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has also been shown to induce apoptosis (programmed cell death) in cancer cells, which is a promising strategy for cancer therapy.
In addition to its anti-cancer activity, 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has also been shown to modulate the immune system. It can stimulate the production of cytokines, which are important signaling molecules that regulate the immune response. 1-(3-(dimethylamino)propyl)-1H-benzo[d]imidazol-5-amine trihydrochloride has also been shown to activate natural killer (NK) cells, which are a type of immune cell that can kill cancer cells and infected cells.